Cas no 1274818-67-5 (3-fluoro-4-(1-methyl-1H-pyrazol-4-yl)methoxybenzene-1-sulfonyl chloride)

• Product Name: 3-fluoro-4-(1-methyl-1H-pyrazol-4-yl)methoxybenzene-1-sulfonyl chloride
• CAS No: 1274818-67-5
• MF: C₁₁H₁₀ClFN₂O₃S
• MW: 304.725103855133
• CID: 5054525
• PubChem ID: 55041423
• Update Time: 2025-07-25

3-fluoro-4-(1-methyl-1H-pyrazol-4-yl)methoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-[(1-methyl-1H-pyrazol-4-yl)methoxy]benzene-1-sulfonyl chloride
• 3-fluoro-4-[(1-methylpyrazol-4-yl)methoxy]benzenesulfonyl chloride
• 3-fluoro-4-(1-methyl-1H-pyrazol-4-yl)methoxybenzene-1-sulfonyl chloride

• Inchi： 1S/C11H10ClFN2O3S/c1-15-6-8(5-14-15)7-18-11-3-2-9(4-10(11)13)19(12,16)17/h2-6H,7H2,1H3
• InChI Key： HNEODWJYTAVSEU-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C=1)F)OCC1C=NN(C)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 1.8
• Topological Polar Surface Area: 69.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-fluoro-4-(1-methyl-1H-pyrazol-4-yl)methoxybenzene-1-sulfonyl chloride

Comprehensive Overview of 3-fluoro-4-(1-methyl-1H-pyrazol-4-yl)methoxybenzene-1-sulfonyl chloride (CAS No. 1274818-67-5)

3-fluoro-4-(1-methyl-1H-pyrazol-4-yl)methoxybenzene-1-sulfonyl chloride (CAS No. 1274818-67-5) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a fluorobenzene core with a methylpyrazole moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Its sulfonyl chloride group is highly reactive, enabling efficient derivatization for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 3-fluoro-4-(1-methyl-1H-pyrazol-4-yl)methoxybenzene-1-sulfonyl chloride has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential as a building block for kinase inhibitors and GPCR-targeted therapies, aligning with the growing focus on precision medicine. The compound's CAS No. 1274818-67-5 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and combinatorial chemistry.

The synthesis of 3-fluoro-4-(1-methyl-1H-pyrazol-4-yl)methoxybenzene-1-sulfonyl chloride involves multi-step organic reactions, including etherification and sulfonation. Optimized protocols emphasize yield improvement and purity control, addressing the pharmaceutical industry's need for scalable intermediates. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality assurance, ensuring compliance with regulatory standards like ICH guidelines.

From an environmental perspective, sustainable synthesis methods for sulfonyl chloride derivatives are gaining traction. Green chemistry principles, such as solvent reduction and catalytic efficiency, are being applied to minimize waste generation during the production of CAS No. 1274818-67-5. This aligns with the broader industry shift toward eco-friendly chemical manufacturing, a topic frequently discussed in academic and industrial forums.

In summary, 3-fluoro-4-(1-methyl-1H-pyrazol-4-yl)methoxybenzene-1-sulfonyl chloride exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its applications span drug development, material innovation, and beyond, making it a compound of enduring interest to researchers worldwide.